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Compound of Interest

Compound Name: 2,5-Diethylmorpholine

CAS No.: 1094657-75-6

Cat. No.: B2438648 Get Quote

Part 1: Chemical Identity & Physicochemical
Foundation
2,5-Diethylmorpholine is a secondary amine heterocycle often used as a chiral auxiliary or

intermediate in the synthesis of pharmaceutical agents. Its structural ethyl groups at the 2 and

5 positions introduce significant lipophilicity compared to standard morpholine, altering its

pharmacokinetic profile (absorption and distribution) while retaining the core reactivity of the

morpholine ring.

Identification
Parameter Detail

Chemical Name 2,5-Diethylmorpholine

CAS Number 1094657-75-6

Molecular Formula C₈H₁₇NO

Molecular Weight 143.23 g/mol

Synonyms
(2S,5R)-2,5-diethylmorpholine (stereoisomer

specific); 2,5-diethyl-tetrahydro-1,4-oxazine

Structural Class
Dialkylmorpholine; Secondary Amine;

Heterocycle
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Physicochemical Properties (Predicted vs. Analog)
Note: Values derived from structure-activity relationship (SAR) modeling against 2,5-

dimethylmorpholine.

Property Value / Prediction Implication for Safety

Physical State Clear, colorless to yellow liquid
Standard liquid handling

protocols apply.

Boiling Point ~160–170 °C (Predicted)

Higher than morpholine

(129°C); lower volatility but still

generates vapors.

Flash Point ~45–55 °C (Est.)
Flammable Liquid. Vapors can

form explosive mixtures.

LogP (Lipophilicity) ~1.2 – 1.5

High Skin Permeability. More

lipophilic than morpholine

(LogP -0.86), facilitating

dermal absorption.

pKa ~8.4 – 8.8

Basic. Exists largely as a

cation at physiological pH, but

uncharged form penetrates

membranes.

Water Solubility Moderate to High
Soluble, but less hydrophilic

than methyl derivatives.

Part 2: Hazard Identification (GHS Classification)[2]
Based on the toxicity of the closest structural analog, 2,5-dimethylmorpholine (CAS 106-56-9),

the following GHS classifications are projected for risk assessment purposes.

Core Hazards
Flammable Liquid (Category 3): Vapor/air mixtures are explosive above flash point.
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Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage. The

secondary amine functionality is inherently corrosive to mucous membranes.

Acute Toxicity (Oral/Inhalation) (Category 4): Harmful if swallowed or inhaled.

Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.[1]

Signal Word: DANGER
Hazard Statements

H226: Flammable liquid and vapor.

H314: Causes severe skin burns and eye damage.

H302 + H332: Harmful if swallowed or if inhaled.

Part 3: Toxicological Profile & Mechanism of Action
Mechanism of Toxicity
The toxicity of 2,5-diethylmorpholine is driven by two primary mechanisms:

Direct Corrosivity: As a secondary amine, the unprotonated nitrogen attacks lipid bilayers

and proteins in mucous membranes, causing immediate necrosis (chemical burns).

Metabolic Bioactivation: Like other morpholines, the compound undergoes oxidative

metabolism. The ethyl substituents may slow ring degradation compared to unsubstituted

morpholine, potentially prolonging systemic exposure.

Metabolic Pathway Diagram
The following diagram illustrates the predicted metabolic fate, focusing on N-oxidation and

potential ring cleavage.
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Caption: Predicted metabolic activation pathways involving N-oxidation and oxidative ring

opening, mediated by Cytochrome P450 enzymes.

ADME (Absorption, Distribution, Metabolism, Excretion)
Absorption: Rapid dermal absorption is expected due to the ethyl groups increasing

lipophilicity (LogP > 1). Inhalation of vapors allows direct entry into the bloodstream.

Distribution: Likely to distribute widely into lipid-rich tissues (CNS, adipose) more effectively

than simple morpholine.

Metabolism: Hepatic metabolism via N-oxidation. Note: Secondary amines can react with

nitrites in the stomach to form N-nitrosamines (e.g., N-nitroso-2,5-diethylmorpholine),

which are potent carcinogens.

Excretion: Primarily renal excretion of polar metabolites.

Acute vs. Chronic Effects
Acute: Chemical pneumonitis if inhaled; corneal opacity and permanent blindness if splashed

in eyes; esophageal perforation if swallowed.

Chronic: Repeated exposure may lead to "blue vision" (glaucopsia)—a temporary

disturbance of vision characteristic of amine vapors (corneal edema). Hepatic and renal

strain is possible due to metabolic load.

Part 4: Safety & Handling Protocols
Engineering Controls
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Do not rely solely on PPE. The volatility and corrosivity require:

Fume Hood: All open handling must occur within a certified chemical fume hood.

Grounding: Bond and ground containers during transfer to prevent static discharge ignition.

[2][3]

Personal Protective Equipment (PPE) Matrix
Body Part Requirement Rationale

Hands
Laminate Film (Silver Shield)

or Butyl Rubber

Nitrile is insufficient for

prolonged contact with

dialkylmorpholines due to

permeation.

Eyes
Chemical Goggles + Face

Shield

Vapors cause corneal edema;

liquid causes blindness. Safety

glasses are inadequate.

Respiratory
Full-face respirator with

Organic Vapor/Amine cartridge

Required if hood containment

is breached or during spill

cleanup.

Body
Chemical-resistant

apron/Tyvek suit
Prevent skin absorption.

Emergency Response Workflow
The following decision tree guides immediate action in the event of exposure.
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Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

Drench 15+ min
Discard Leather Items

Irrigate 30 min
Lift Eyelids

Fresh Air
Oxygen if hypoxic

Seek Medical Attention
(Bring SDS)
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Caption: Immediate triage workflow for 2,5-diethylmorpholine exposure. Speed is critical to

prevent permanent tissue necrosis.

Storage Incompatibilities
Nitrosating Agents: NEVER store near nitrites, nitrous acid, or nitrogen oxides. Formation of

carcinogenic nitrosamines is highly favored.

Oxidizers: Reacts violently with strong oxidizers (peroxides, permanganates).

Acids: Exothermic reaction with strong acids.

Part 5: Environmental Fate
Aquatic Toxicity: Expected to be harmful to aquatic life (LC50 < 100 mg/L). The alkyl chains

increase bioaccumulation potential compared to morpholine.
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Biodegradability: Morpholine rings are generally resistant to rapid biodegradation. 2,5-
diethylmorpholine is expected to be persistent in soil and water.

Disposal: Must be incinerated in a chemical combustor equipped with an afterburner and

scrubber (nitrogen oxides are generated during combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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